3-[butyl(methyl)amino]-N-phenylpropanamide

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 3-[butyl(methyl)amino]-N-phenylpropanamide
• InChI: InChI=1S/C14H22N2O/c1-3-4-11-16(2)12-10-14(17)15-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3,(H,15,17)
• InChI Key: QHJVSTXAJPTFLX-UHFFFAOYSA-N
• SMILES: CCCCN(C)CCC(=O)NC1=CC=CC=C1

Description

3-[butyl(methyl)amino]-N-phenylpropanamide, also known as BMAPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMAPP is a synthetic compound that belongs to the class of amides and is commonly used in research as a tool to study the physiological and biochemical effects of certain compounds.

Mechanism of Action

3-[butyl(methyl)amino]-N-phenylpropanamide exerts its effects by binding to certain receptors in the body, particularly the dopamine and serotonin receptors in the brain. This binding results in the modulation of neurotransmitter release, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
3-[butyl(methyl)amino]-N-phenylpropanamide has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure and heart rate, and the inhibition of cancer cell growth. 3-[butyl(methyl)amino]-N-phenylpropanamide has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[butyl(methyl)amino]-N-phenylpropanamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations of using 3-[butyl(methyl)amino]-N-phenylpropanamide is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for the use of 3-[butyl(methyl)amino]-N-phenylpropanamide in scientific research. One potential application is in the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. 3-[butyl(methyl)amino]-N-phenylpropanamide may also have potential applications in the treatment of cancer, as well as in the development of new anti-inflammatory drugs. Additionally, further research is needed to fully understand the mechanism of action of 3-[butyl(methyl)amino]-N-phenylpropanamide and its effects on various physiological systems.

Synthesis Methods

3-[butyl(methyl)amino]-N-phenylpropanamide can be synthesized using a variety of methods, but the most commonly used method involves the reaction of butylamine and methylamine with N-phenylpropanamide in the presence of a catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

3-[butyl(methyl)amino]-N-phenylpropanamide has been extensively used in scientific research to study the physiological and biochemical effects of various compounds. It is commonly used as a tool to study the effects of drugs on the central nervous system, particularly in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. 3-[butyl(methyl)amino]-N-phenylpropanamide has also been used to study the effects of certain compounds on the cardiovascular system, and its potential applications in cancer research are currently being explored.